Cas no 133866-32-7 ({4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid)

• Product Name: {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid
• CAS No: 133866-32-7
• MF: C₉H₁₄N₅O₅P
• MW: 303.211721897125
• CID: 4729750
• Update Time: 2025-10-30

{4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid Chemical and Physical Properties

Names and Identifiers

• {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid
• Phosphonic acid, [4-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)oxy]butyl]- (9CI)

• Inchi： 1S/C9H14N5O5P/c10-9-12-7-6(8(15)13-9)11-5-14(7)19-3-1-2-4-20(16,17)18/h5H,1-4H2,(H2,16,17,18)(H3,10,12,13,15)
• InChI Key： IHBGKPDUCYFJRK-UHFFFAOYSA-N
• SMILES： C(P(=O)(O)O)CCCON1C2=C(N=C1)C(=O)NC(N)=N2

Experimental Properties

• Density: 1.91±0.1 g/cm3(Predicted)
• pka: 2.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid

Comprehensive Analysis of {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid (CAS No. 133866-32-7)

{4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid (CAS No. 133866-32-7) is a biologically active compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This molecule, characterized by its unique purine and phosphonic acid moieties, exhibits potential applications in drug development, particularly in targeting nucleotide-related pathways. Researchers are increasingly exploring its role in modulating enzymatic activity, making it a subject of interest for cancer therapy and antiviral research.

The structural complexity of {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid allows it to interact with various biological targets. Its phosphonic acid group enhances its ability to mimic natural phosphate groups, a feature that is critical in the design of enzyme inhibitors. This property aligns with current trends in precision medicine, where molecules like this are being investigated for their potential to disrupt specific metabolic pathways in diseased cells. The compound's purine base further contributes to its affinity for nucleic acid-binding proteins, a hot topic in epigenetics research.

In recent years, the scientific community has shown growing interest in nucleotide analogs, driven by their success in treating viral infections and certain cancers. {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid fits into this category, offering a promising scaffold for the development of targeted therapies. Its mechanism of action is believed to involve interference with DNA replication and RNA synthesis, processes that are often dysregulated in rapidly dividing cells. This makes it a candidate for further study in the context of personalized medicine and biomarker discovery.

The synthesis and characterization of {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid require advanced techniques in organic chemistry and analytical chemistry. Modern methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for ensuring the purity and structural integrity of this compound. These techniques are frequently discussed in online forums and scientific databases, reflecting their importance in drug discovery workflows.

From a commercial perspective, {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid is available through specialized chemical suppliers, often listed under its CAS No. 133866-32-7. Its applications extend beyond academia, with potential uses in pharmaceutical intermediates and bioconjugation strategies. The compound's stability and solubility profile are key factors in its utility, topics frequently searched by professionals in the life sciences sector.

Ongoing research into {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid is also exploring its potential in immunotherapy and signal transduction modulation. These areas are highly relevant to current discussions about immune checkpoint inhibitors and kinase inhibitors, which dominate the landscape of modern therapeutics. The compound's ability to influence cellular signaling pathways positions it as a valuable tool for understanding disease mechanisms and developing novel treatments.

In summary, {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid (CAS No. 133866-32-7) represents a versatile and promising molecule in the realm of medicinal chemistry. Its unique structure and functional groups make it a subject of ongoing investigation, particularly in the context of targeted drug delivery and enzyme inhibition. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and biochemical research.